Cas no 91527-15-0 (methyl 3,4-dioxopentanoate)

Methyl 3,4-dioxopentanoate is a versatile diketone ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a keto and ester functional group, makes it a valuable precursor for the preparation of heterocyclic compounds and fine chemicals. The compound exhibits high reactivity in condensation and cyclization reactions, enabling efficient synthesis of complex molecular frameworks. Its stability under standard conditions and compatibility with a range of solvents enhance its utility in laboratory and industrial settings. Methyl 3,4-dioxopentanoate is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals requiring precise functional group manipulation.

methyl 3,4-dioxopentanoate structure

Product Name:methyl 3,4-dioxopentanoate

CAS No:91527-15-0

MF:C₆H₈O₄

MW:144.125322341919

CID:4311560

PubChem ID:15732770

Update Time:2025-05-28

methyl 3,4-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

- Pentanoic acid, 3,4-dioxo-, methyl ester
- methyl 3,4-dioxopentanoate
- EN300-1126765
- 91527-15-0
- methyl3,4-dioxopentanoate
- SCHEMBL11885791
- Inchi： 1S/C6H8O4/c1-4(7)5(8)3-6(9)10-2/h3H2,1-2H3
- InChI Key： IFWQKAPQRMLZSG-UHFFFAOYSA-N
- SMILES： O(C)C(CC(C(C)=O)=O)=O

Computed Properties

Exact Mass: 144.04225873g/mol
Monoisotopic Mass: 144.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 60.4Å²

methyl 3,4-dioxopentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1020073-1g	Methyl 3,4-dioxopentanoate	91527-15-0	95%	1g	$384.0	2025-04-15
Ambeed	A1020073-5g	Methyl 3,4-dioxopentanoate	91527-15-0	95%	5g	$1114.0	2025-04-15
Enamine	EN300-1126765-0.05g	methyl 3,4-dioxopentanoate	91527-15-0	95%	0.05g	$359.0	2023-10-26
Enamine	EN300-1126765-0.1g	methyl 3,4-dioxopentanoate	91527-15-0	95%	0.1g	$376.0	2023-10-26
Enamine	EN300-1126765-0.25g	methyl 3,4-dioxopentanoate	91527-15-0	95%	0.25g	$393.0	2023-10-26
Enamine	EN300-1126765-0.5g	methyl 3,4-dioxopentanoate	91527-15-0	95%	0.5g	$410.0	2023-10-26
Enamine	EN300-1126765-1.0g	methyl 3,4-dioxopentanoate	91527-15-0		1g	$728.0	2023-06-09
Enamine	EN300-1126765-2.5g	methyl 3,4-dioxopentanoate	91527-15-0	95%	2.5g	$838.0	2023-10-26
Enamine	EN300-1126765-5.0g	methyl 3,4-dioxopentanoate	91527-15-0		5g	$2110.0	2023-06-09
Enamine	EN300-1126765-10.0g	methyl 3,4-dioxopentanoate	91527-15-0		10g	$3131.0	2023-06-09